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These application notes provide a comprehensive overview of the in vitro dose-response
studies for TDI-11861, a potent and selective inhibitor of soluble adenylyl cyclase (sAC). The
following protocols are intended to guide researchers in conducting similar experiments to
evaluate the efficacy and mechanism of action of SAC inhibitors.

Introduction

TDI-11861 is a second-generation inhibitor of soluble adenylyl cyclase (sAC), an enzyme
crucial for sperm motility and maturation.[1] Unlike transmembrane adenylyl cyclases (tmACs),
SAC is activated by bicarbonate and calcium ions, playing a key role in the cAMP signaling
pathway essential for fertilization.[1][2] TDI-11861 has been identified as a promising candidate
for a non-hormonal, on-demand male contraceptive.[1][3] These notes detail the in vitro assays
used to characterize its dose-dependent effects.

Signaling Pathway of sAC in Sperm

The activation of SAC in sperm is a critical step in achieving fertilization capacity. The pathway
IS initiated by exposure to bicarbonate in the female reproductive tract, leading to a cascade of
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Caption: sAC signaling pathway in sperm and the inhibitory action of TDI-11861.

Quantitative Data Summary

The following tables summarize the key quantitative data from in vitro dose-response studies of
TDI-11861.

Table 1: Biochemical and Cellular Potency of TDI-11861
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Assay Type Target/System IC50 (nM) Reference
In Vitro Adenylyl Purified recombinant

ey [41[5][6]
Cyclase Activity human sAC

Subnanomolar In Vitro B _
Purified recombinant

Adenylyl Cyclase 1.7 [71[8]
o human sAC
Activity
Cellular sAC- )
SAC-overexpressing
dependent cAMP 7 [51[°]
rat 4-4 cells

Accumulation

Cellular sAC-
dependent cAMP sAC-overexpressing - 7]
Accumulation 4-4 cells '
(alternative value)
Table 2: Binding Kinetics of TDI-11861 to SAC
Parameter Value Method Reference

Surface Plasmon
KD 1.4 nM [5]
Resonance (SPR)

Residence Time ] Surface Plasmon
61.5 minutes [3]
(1/koff) Resonance (SPR)
] ] 3181 seconds (~53 Surface Plasmon
Residence Time ) [10]
minutes) Resonance (SPR)

Experimental Protocols
In Vitro Biochemical Potency Assay (Standard)

This assay determines the concentration of TDI-11861 required to inhibit the enzymatic activity
of purified sSAC by 50% (IC50).

Workflow Diagram:
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Caption: Workflow for the in vitro biochemical potency assay.

Protocol:

o Prepare Assay Buffer: The standard assay buffer contains 4 mM MgClz, 2 mM CaClz, 1 mM
ATP, and 40 mM NaHCOs.[5][11]
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e Enzyme Preparation: Use purified recombinant human sAC protein at a final concentration of
approximately 5 nM.[7][11]

« Inhibitor Preparation: Prepare serial dilutions of TDI-11861 in the desired solvent (e.g.,
DMSO) and add to the reaction wells.

» Reaction Initiation: Initiate the enzymatic reaction by adding a-32P labeled ATP.[11]
 Incubation: Incubate the reaction mixture at 30°C for a defined period.

e Reaction Termination and Purification: Stop the reaction and purify the generated 32P labeled
CcAMP using sequential Dowex and Alumina chromatography (the "two-column" method).[7]
[11]

o Quantification: Quantify the amount of 32P labeled cAMP to determine the rate of the
enzymatic reaction.

o Data Analysis: Plot the percentage of SAC inhibition against the logarithm of TDI-11861
concentration and fit the data to a sigmoidal dose-response curve to determine the IC50
value.

Cellular Adenylyl Cyclase Activity Assay

This assay measures the potency of TDI-11861 in a cellular context, using HEK293 cells
engineered to overexpress SAC (4-4 cells).[7][11]

Workflow Diagram:
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Caption: Workflow for the cellular adenylyl cyclase activity assay.
Protocol:

e Cell Culture: Seed 1 x 10° sAC-overexpressing HEK293 (4-4) cells per well in a 24-well plate
and incubate for 24 hours in DMEM with 10% FBS at 37°C and 5% CO2.[11]

e Inhibitor Treatment: One hour before the assay, replace the medium. Pre-incubate the cells
with various concentrations of TDI-11861 (or vehicle control) for 10 minutes at 37°C.[11]
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cAMP Accumulation: Add a phosphodiesterase (PDE) inhibitor, such as 500 uM IBMX, to
prevent cAMP degradation and incubate for a defined period (e.g., 5 minutes) to allow for
CcAMP accumulation.[5]

Cell Lysis: Lyse the cells to release intracellular cAMP.

cAMP Measurement: Quantify the intracellular cCAMP levels using a suitable method, such as
a Homogeneous Time-Resolved Fluorescence (HTRF) assay or an ELISA kit.

Data Analysis: Normalize the cAMP levels to the vehicle-treated control and plot the
percentage of inhibition against the logarithm of TDI-11861 concentration to calculate the
cellular IC50.

Sperm Motility and Capacitation Assays

These assays assess the functional effect of TDI-11861 on sperm, a key indicator of its
potential as a contraceptive agent.

Protocol for Sperm Motility Assay:

Sperm Preparation: Isolate sperm (e.g., from mouse cauda epididymis or human ejaculate)
and dilute in a non-capacitating medium.

Treatment: Incubate sperm with varying concentrations of TDI-11861 in a capacitating
medium containing bicarbonate (e.g., 25 mM).[3]

Motility Analysis: After a defined incubation period (e.g., 12 minutes for mouse sperm, 30
minutes for human sperm), assess sperm motility using Computer-Assisted Sperm Analysis
(CASA).[3][5] Parameters to measure include the percentage of motile sperm and
hyperactivated motility.

Data Analysis: Compare the motility parameters of TDI-11861-treated sperm to vehicle-
treated controls.

Protocol for Sperm Intracellular cAMP Measurement:

e Sperm Preparation and Treatment: Prepare and treat sperm with TDI-11861 in capacitating
and non-capacitating media as described for the motility assay.[3][5]
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e CAMP Extraction: After incubation, pellet the sperm and extract intracellular cAMP.

e CAMP Quantification: Measure cCAMP levels using a sensitive immunoassay.

o Data Analysis: Compare the intracellular cCAMP levels in TDI-11861-treated sperm under
capacitating conditions to controls.

Sperm Jump Dilution Assay:

This assay evaluates the reversibility of SAC inhibition by TDI-11861 upon dilution.

Pre-incubation: Concentrate sperm and pre-incubate with a high concentration of TDI-11861
(e.g., 100 nM).[12]

e Dilution: Dilute the pre-incubated sperm 1:100 into a capacitating medium with and without
the inhibitor.[12]

» Time-course Analysis: Analyze sperm motility using CASA at various time points post-dilution
(e.g., 1, 10, 20, 30, and 45 minutes).[12]

o Data Analysis: Assess the recovery of hyperactivated motility in the inhibitor-free medium
over time to determine the functional off-rate of the inhibitor.[12]

Safety and Selectivity

TDI-11861 has demonstrated high selectivity for SAC over tmACs and has not shown
appreciable activity against a large panel of kinases and other relevant drug targets.[7] In vitro
studies have also indicated no cytotoxicity at concentrations well above its cellular IC50.[7]

These application notes and protocols provide a framework for the in vitro evaluation of TDI-
11861 and other sAC inhibitors. For more specific details, researchers should consult the
primary literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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